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Compound of Interest

Compound Name: Pigment green 8

Cat. No.: B1630578 Get Quote

In-Depth Technical Guide to C.I. 10006 (Pigment
Green 8)
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 10006, commercially known as Pigment Green 8, is a synthetic organic pigment belonging

to the nitroso chemical class. Its IUPAC name is Sodium tris(1,2-Naphthoquinone 1-Oximato-

O,O')ferrate(1-). This document provides a comprehensive overview of its synthesis pathways,

characterization methods, and key properties, tailored for a technical audience. While its

primary application is as a colorant in various industries, including cosmetics and coatings, the

detailed chemical information presented here is valuable for researchers in materials science

and related fields.

Chemical Identity of C.I. 10006:
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Parameter Value

Common Name Pigment Green 8

C.I. Name C.I. 10006

CAS Number 16143-80-9

Molecular Formula C₃₀H₁₈FeN₃NaO₆

Molecular Weight 595.32 g/mol

Chemical Structure
A coordination complex of iron with 1-nitroso-2-

naphthol

Appearance Dark green powder

Solubility Insoluble in water and common organic solvents

Synthesis Pathways
The synthesis of C.I. 10006 is a two-step process. The first step involves the synthesis of the

ligand, 1-nitroso-2-naphthol, from 2-naphthol. The second step is the complexation of this

ligand with an iron salt to form the final pigment.

Step 1: Synthesis of 1-Nitroso-2-naphthol
The synthesis of 1-nitroso-2-naphthol is achieved through the nitrosation of 2-naphthol using

nitrous acid. The nitrous acid is typically generated in situ from sodium nitrite and a mineral

acid, such as sulfuric or hydrochloric acid.[1][2][3]

Figure 1: Synthesis pathway of 1-nitroso-2-naphthol.

Experimental Protocol for 1-Nitroso-2-naphthol Synthesis:

Dissolve 10 g of 2-naphthol in a solution of 2.8 g of sodium hydroxide in 100 ml of water, and

then dilute with water to a total volume of 200 ml.

Add a solution of 5 g of sodium nitrite in a small amount of water to the 2-naphthol solution.

Cool the mixture to below 5°C using an ice bath (approximately 100 g of ice).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/1-Nitroso-2-naphthol
https://wap.guidechem.com/question/what-are-the-applications-and--id110866.html
http://orgsyn.org/demo.aspx?prep=cv1p0411
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add 140 ml of 10% sulfuric acid with constant stirring, ensuring the temperature

remains below 5°C.

A pale yellow precipitate of 1-nitroso-2-naphthol will form.

Allow the mixture to stand for 2 hours to ensure complete precipitation.

Filter the precipitate and wash it with water until the washings are only slightly acidic.

Step 2: Synthesis of C.I. 10006 (Pigment Green 8)
The final pigment is formed by the coordination of 1-nitroso-2-naphthol with a ferrous salt,

typically ferrous sulfate, in an aqueous medium. The precipitation is completed by the addition

of a dilute alkali.

Figure 2: Synthesis pathway of C.I. 10006.

Experimental Protocol for C.I. 10006 Synthesis:

Prepare an aqueous suspension of 1-nitroso-2-naphthol.

Add a solution of ferrous sulfate. A typical molar ratio is approximately one atom of iron for

every three molecules of 1-nitroso-2-naphthol.

Complete the precipitation of the pigment by adding a dilute solution of an alkali, such as

sodium carbonate.

The resulting green pigment is then isolated by filtration and washing.

Characterization Methods
A variety of analytical techniques are employed to characterize C.I. 10006, ensuring its quality

and consistency.
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Figure 3: Experimental workflow for the characterization of C.I. 10006.

Spectroscopic Methods
UV-Visible (UV-Vis) Spectroscopy: This technique is crucial for characterizing the color

properties of the pigment. For a green pigment like C.I. 10006, the UV-Vis spectrum is

expected to show strong absorbance in the blue and red regions of the visible spectrum, with

a corresponding high transmittance or reflectance in the green region.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in the molecule. The spectrum of C.I. 10006 would show characteristic bands

for the N-O stretching vibrations of the nitroso group, C=O stretching of the quinone moiety,

and aromatic C-H and C=C stretching vibrations from the naphthol rings. The coordination to

the iron center would also influence the positions of these bands.

Raman Spectroscopy: Raman spectroscopy provides complementary information to FTIR

and is particularly useful for identifying the metal-ligand bonds and the overall molecular

structure. It is a non-destructive technique that can be used to analyze the pigment directly in

its solid state.
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X-Ray Fluorescence (XRF) Spectroscopy: XRF is an elemental analysis technique used to

confirm the presence of iron in the pigment.

Physicochemical Properties
A post-synthesis coating process with kaolin has been shown to improve the thermal stability

and tinting power of Pigment Green 8. The following table summarizes the quantitative

improvements reported in a patent for this process.

Table of Improved Properties of Coated C.I. 10006:

Kaolin Mesh
Size

Accelerator
JS-C (g)

Ball Milling
Time (h)

Tinting Power
Increase

Initial
Decompositio
n Temperature
(°C)

1000 0.015 4 105% 312

3000 0.08 6 107% 316

4000 0.1 6 107% 317

6000 0.065 10 106% 315

Uncoated - - - 289

Data extracted from patent CN102516810A.

Conclusion
C.I. 10006 (Pigment Green 8) is a historically significant green pigment with well-established

synthesis and characterization methodologies. This guide has provided detailed protocols and

workflows relevant to researchers and professionals in chemical and materials sciences. The

synthesis is straightforward, involving the nitrosation of 2-naphthol followed by iron

complexation. Characterization relies on a suite of spectroscopic techniques to ensure the

structural integrity and colorimetric properties of the final product. Further research, particularly

in post-synthesis modifications, continues to enhance the performance of this versatile

pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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